4-(1-Methyl-piperidin-4-yl)-butan-1-ol
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Description
4-(1-Methyl-piperidin-4-yl)-butan-1-ol is a tertiary alcohol featuring a piperidine ring substituted with a methyl group at the 1-position and a butanol chain at the 4-position. For example, compounds like 4-(4’-(hydroxydiphenylmethyl)piperidin-1-yl)-1-(4-n-butylphenyl)butan-1-ol (3v) share the piperidine-butanol backbone and demonstrate bioactive properties, such as receptor antagonism . The methyl-piperidinyl moiety likely enhances lipophilicity and membrane permeability, influencing pharmacokinetic behavior.
Properties
Molecular Formula |
C10H21NO |
|---|---|
Molecular Weight |
171.28 g/mol |
IUPAC Name |
4-(1-methylpiperidin-4-yl)butan-1-ol |
InChI |
InChI=1S/C10H21NO/c1-11-7-5-10(6-8-11)4-2-3-9-12/h10,12H,2-9H2,1H3 |
InChI Key |
UKUZYECICCNHMG-UHFFFAOYSA-N |
Canonical SMILES |
CN1CCC(CC1)CCCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Lipophilicity and Bioactivity: The piperidine ring in 4-(1-methyl-piperidin-4-yl)-butan-1-ol likely enhances lipid solubility compared to morpholino (e.g., 4-morpholino-2-(naphthalen-2-yl)butan-1-ol (2a)) or diethylamino (e.g., 4-(diethylamino)-2-(naphthalen-2-yl)butan-1-ol (2b)) analogs, which may alter receptor binding kinetics .
Synthetic Flexibility: Piperidine-containing butanols are often synthesized via reductive amination or nucleophilic substitution, as seen in the preparation of 2-chloro-4-morpholin-4-yl-thieno[3,2-d]pyrimidine derivatives .
Functional Group Impact : Substituting the piperidine with bulkier groups (e.g., hydroxydiphenylmethyl in 3v) increases melting points and crystallinity, suggesting improved stability .
Pharmacological and Functional Differences
- Receptor Specificity: Piperidine-based compounds like 1d and 1e exhibit Sigma-1 receptor antagonism, whereas 4-(n-heptyloxy)butan-1-ol acts as an insect pheromone . This highlights how minor structural changes (e.g., biphenyl vs. heptyloxy groups) drastically alter biological roles.
- Bioavailability: The methyl-piperidinyl group in the target compound may reduce metabolic degradation compared to morpholino or benzyl-piperidinyl analogs (e.g., 1e), which are more polar and prone to faster clearance .
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